Cas no 23186-96-1 (5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione)

• Product Name: 5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione
• CAS No: 23186-96-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD00068873
• CID: 279355
• PubChem ID: 289049
• Update Time: 2025-06-22

5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,5-methyl-5-(4-methylphenyl)-
• 2,5-Dioxo-4-methyl-4-propyl-imidazolidin
• 5-(4-methylphenyl)-5-methylhydantoin
• 5-Methyl-5-(p-tolyl)-hydantoin
• 5-methyl-5-propylhydantoin
• 5-Methyl-5-propyl-hydantoin
• 5-Methyl-5-propyl-imidazolidin-2,4-dion
• 5-methyl-5-propyl-imidazolidine-2,4-dione
• 5-methyl-5-p-tolylimidazolidine-2,4-dione
• 5-methyl-5-p-tolyl-imidazolidine-2,4-dione
• AC1L5HHV
• AC1Q2UPV
• AC1Q6GHO
• AR-1G8982
• CTK6B2473
• NSC23280
• SureCN1404438
• 5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione
• SR-01000394792
• NSC150465
• SR-01000394792-1
• VU0421298-2
• 23186-96-1
• AKOS000811586
• F1441-0239
• J-015024
• 5-methyl-5-(p-tolyl)imidazolidine-2,4-dione
• MFCD00068873
• Oprea1_127394
• 5-methyl-5-(4'-methylphenyl) hydantoin
• J-517794
• NSC-150465
• SCHEMBL542561
• AKOS016393454
• Z56757185
• 5-methyl-5-(4-methylphenyl)-1,3-diazolidine-2,4-dione
• EN300-16721
• CS-0236059
• 5-methyl-5-(4-methylphenyl)-2,4-imidazolidinedione
• STK893246
• BBL020557
• DB-123687
• AF-399/32356060
• G34077

• MDL： MFCD00068873
• Inchi： 1S/C11H12N2O2/c1-7-3-5-8(6-4-7)11(2)9(14)12-10(15)13-11/h3-6H,1-2H3,(H2,12,13,14,15)
• InChI Key： RTMDEHNRMKFSML-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C2C=CC(C)=CC=2)NC(N1)=O

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.182
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.546
• PSA: 58.2
• LogP: 1.70720

Additional information on 5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione

Introduction to 5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione (CAS No. 23186-96-1)

5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione, identified by its Chemical Abstracts Service (CAS) number 23186-96-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazolidine class, characterized by a six-membered ring containing two nitrogen atoms and a methyl group at the 5-position. The presence of a 4-methylphenyl substituent at the same position introduces additional functional diversity, making it a promising candidate for further chemical and biological exploration.

The structural framework of 5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione consists of a central imidazolidine core, which is flanked by two carbonyl groups at the 2 and 4 positions. This particular arrangement creates reactive sites that can be exploited for various synthetic modifications, enabling the development of more complex derivatives with tailored biological activities. The 4-methylphenyl moiety not only contributes to the steric and electronic properties of the molecule but also opens up possibilities for interactions with biological targets, such as enzymes or receptors.

In recent years, there has been growing interest in imidazolidine derivatives due to their potential applications in drug discovery. The unique structural features of 5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione make it an attractive scaffold for designing novel therapeutic agents. For instance, studies have shown that imidazolidine-based compounds can exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making them candidates for anti-inflammatory drug development. Additionally, the aromatic 4-methylphenyl group may enhance binding affinity to specific biological targets, improving the efficacy of potential drugs.

One of the most compelling aspects of 5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione is its versatility in chemical synthesis. The presence of both carbonyl and nitrogen functionalities allows for diverse reactions, such as condensation, cyclization, and functional group transformations. These reactions can be harnessed to produce analogs with enhanced pharmacological properties or improved pharmacokinetic profiles. Researchers have explored various synthetic routes to modify this compound, including nucleophilic additions and cyclization reactions that introduce new substituents or alter the core structure.

The pharmaceutical industry has been particularly interested in developing small molecules that can modulate biological processes at the molecular level. 5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione fits well within this context, as its structure suggests potential interactions with key biological pathways. For example, derivatives of this compound have been investigated for their ability to inhibit enzymes such as cyclooxygenases (COX), which are involved in pain and inflammation. By targeting these enzymes, researchers aim to develop treatments that are more effective than existing options while potentially having fewer side effects.

Recent advances in computational chemistry have also facilitated the study of 5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione and its derivatives. Molecular modeling techniques allow researchers to predict how these compounds might interact with biological targets before conducting expensive wet-lab experiments. This approach has accelerated the drug discovery process significantly, enabling faster identification of promising candidates for further development. Moreover, machine learning algorithms are being employed to analyze large datasets containing structural and activity information, helping to identify patterns that could guide the design of new molecules.

The synthesis and characterization of 5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione have also contributed to our understanding of heterocyclic chemistry. This compound serves as a valuable model system for studying reaction mechanisms and exploring new synthetic strategies. By understanding how this molecule behaves under different conditions, chemists can gain insights into broader principles that apply to other heterocyclic systems. Such knowledge is crucial for designing more efficient synthetic routes and developing novel compounds with desired properties.

In conclusion,5-methyl-5-(4-methylphenyl)imidazolidine-2,4-dione (CAS No. 23186-96-1) represents a significant area of research within pharmaceutical chemistry. Its unique structure offers opportunities for developing new therapeutic agents with potential applications in various medical fields. The combination of experimental synthesis and computational studies continues to drive innovation in this area, paving the way for future breakthroughs in drug discovery and medicinal chemistry.